(1H-Pyrrolo[3,2-c]pyridin-2-yl)methanamine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(1H-Pyrrolo[3,2-c]pyridin-2-yl)methanamine dihydrochloride” is a chemical compound with the CAS Number: 2225144-09-0 . It has a molecular weight of 220.1 .
Molecular Structure Analysis
The InChI code for “(1H-Pyrrolo[3,2-c]pyridin-2-yl)methanamine” is 1S/C8H9N3/c9-4-7-3-6-5-10-2-1-8(6)11-7/h1-3,5,11H,4,9H2 . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
“(1H-Pyrrolo[3,2-c]pyridin-2-yl)methanamine dihydrochloride” is a powder that is stored at room temperature . The boiling point of “(1H-Pyrrolo[3,2-c]pyridin-2-yl)methanamine” is 374.6±27.0 C at 760 mmHg .Scientific Research Applications
- Researchers have designed and synthesized a series of 1H-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors . These compounds exhibit moderate to excellent antitumor activities against cancer cell lines (HeLa, SGC-7901, and MCF-7) in vitro.
- Some derivatives of 1H-pyrrolo[3,4-c]pyridine have been investigated for their ability to reduce blood glucose levels . These compounds may find applications in managing hyperglycemia-related disorders, including type 1 diabetes, obesity-related diabetes, and cardiovascular diseases.
- The 1H-pyrrolo[2,3-b]pyridine scaffold has shown high inhibition of TNIK (Traf2- and Nck-interacting kinase) . Several synthesized compounds exhibit potent TNIK inhibition, making them potential candidates for further drug development.
- Researchers have developed synthetic strategies for 1H-pyrrolo[3,2-c]pyridines, aiming for orally bioavailable compounds . These compounds involve palladium-mediated Sonagashira coupling, providing a promising avenue for drug design.
Anticancer Activities
Blood Glucose Regulation
TNIK Inhibition
Orally Bioavailable Compounds
Safety and Hazards
properties
IUPAC Name |
1H-pyrrolo[3,2-c]pyridin-2-ylmethanamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3.2ClH/c9-4-7-3-6-5-10-2-1-8(6)11-7;;/h1-3,5,11H,4,9H2;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJFSYGNSVYTKBJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC2=C1NC(=C2)CN.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11Cl2N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.